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Compound of Interest

Compound Name: (R)-Linalyl acetate

Cat. No.: B100108 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides essential, immediate safety and logistical

information for the proper use of personal protective equipment (PPE) when handling (R)-
Linalyl acetate, including operational and disposal plans.

Personal Protective Equipment (PPE) Specifications
When handling (R)-Linalyl acetate, specific PPE is required to ensure personal safety. The

following table summarizes the recommended equipment.
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PPE Category Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166, or appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is recommended for larger

quantities.[1][2]

Skin Protection

Chemical resistant gloves must be worn. Nitrile

rubber, butyl-rubber, and Viton® are suitable

materials. Gloves should be inspected prior to

use and a proper removal technique should be

followed.[1][3] Wear appropriate protective

clothing and an impervious apron to prevent

skin exposure.[2]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

insufficient or in case of vapor formation, a

respirator with an approved filter for organic

gases and vapors should be used.[3][4] A

respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 is

necessary.

Glove Selection Data:

Glove Material Thickness Breakthrough Time

Nitrile rubber >= 0.33 mm 480 min

Butyl-rubber Data not available Data not available

Viton® Data not available Data not available
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Experimental Protocols: Safe Handling and Disposal
Procedures
1. Pre-Handling Operations:

Engineering Controls: Work in a well-ventilated area. Facilities should be equipped with an

eyewash station and a safety shower. Above 85°C, use a closed system and ventilation.[4]

PPE Inspection: Before use, inspect all PPE for any signs of damage or degradation. Ensure

gloves are free of punctures or tears.[1]

2. Handling (R)-Linalyl Acetate:

Donning PPE:

Wash hands thoroughly.

Put on protective clothing and/or an impervious apron.

Don safety glasses with side-shields or chemical safety goggles. If a splash hazard exists,

use a face shield.

Put on gloves, ensuring they cover the cuffs of the lab coat.

Chemical Handling:

Avoid contact with skin and eyes.[1][5]

Avoid inhalation of vapor or mist.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][5][6]

Wash hands thoroughly after handling.[1][4]

3. Post-Handling Procedures:

Doffing PPE:
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Remove gloves using a proper technique to avoid skin contact with the outer surface.[1]

Remove protective clothing, turning it inside out to contain any contamination.

Remove eye and face protection.

Wash hands and other exposed skin thoroughly.[6]

Contaminated Clothing: Contaminated work clothing should not be allowed out of the

workplace.[4] Take off contaminated clothing and wash it before reuse.[4][5]

4. Disposal Plan:

Chemical Disposal: Dispose of (R)-Linalyl acetate and any absorbent material used for

spills as hazardous waste.[1][4] Offer surplus and non-recyclable solutions to a licensed

disposal company.[1] Do not let the product enter drains.[4]

Contaminated PPE Disposal: Dispose of contaminated gloves and other disposable PPE in

accordance with applicable laws and good laboratory practices.[1] Empty containers should

be taken to an approved waste handling site for recycling or disposal.[6]
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Caption: Workflow for PPE Selection, Use, and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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